![molecular formula C22H18N2O3 B8510236 6H-Dibenz[b,d]azepine-6,7(5H)-dione, 5-[(4-methoxyphenyl)methyl]-, 7-oxime (9CI)](/img/structure/B8510236.png)
6H-Dibenz[b,d]azepine-6,7(5H)-dione, 5-[(4-methoxyphenyl)methyl]-, 7-oxime (9CI)
Cat. No. B8510236
M. Wt: 358.4 g/mol
InChI Key: SOLDALVDWSHNCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07579464B2
Procedure details
Aqueous HCl 3N (18.0 mL) was added to a solution of 5-(4-methoxy-benzyl)-5H-dibenzo[b,d]azepine-6,7-dione 7-oxime (10.9 g.) in methanol (150.0 mL). Pd/C (10% weight, 1.08 g) was added to the reaction mixture and the system was stirred under 10 bar H2 at 50° C. for 18 hours. After exchanging H2 for Ar, the reaction mixture was filtered, water (150 mL) was added and methanol was removed under reduced pressure. The aqueous phase was extracted with EtOAc (50.0 mL), the organic phase was washed with water (50.0 mL) and the aqueous phases were extracted separately with the same portion of EtOAc (30.0 mL). Dichloromethane (100.0 mL) was added to the combined aqueous phases and aqueous NaOH 0.9 M (65.5 mL) was added slowly to bring the aqueous phase to pH=ca. 7. After 10 minutes of stirring, the phases were separated; the aqueous phase was extracted with dichloromethane (50.0 mL). The combined organic phases were dried (MgSO4) and concentrated under reduced pressure yielding 7-amino-5-(4-methoxy-benzyl)-5H,7H-dibenzo[b,d]azepin-6-one (9.7 g, 91%) as yellow oil.
Quantity
10.9 g
Type
reactant
Reaction Step One
Yield
91%
Identifiers
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REACTION_CXSMILES
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Cl.[CH3:2][O:3][C:4]1[CH:28]=[CH:27][C:7]([CH2:8][N:9]2[C:15](=[O:16])[C:14](=[N:17]O)[C:13]3[CH:19]=[CH:20][CH:21]=[CH:22][C:12]=3[C:11]3[CH:23]=[CH:24][CH:25]=[CH:26][C:10]2=3)=[CH:6][CH:5]=1>CO.[Pd]>[NH2:17][CH:14]1[C:15](=[O:16])[N:9]([CH2:8][C:7]2[CH:6]=[CH:5][C:4]([O:3][CH3:2])=[CH:28][CH:27]=2)[C:10]2[CH:26]=[CH:25][CH:24]=[CH:23][C:11]=2[C:12]2[CH:22]=[CH:21][CH:20]=[CH:19][C:13]1=2
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Inputs
Step One
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Name
|
|
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Quantity
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18 mL
|
|
Type
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reactant
|
|
Smiles
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Cl
|
|
Name
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|
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Quantity
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10.9 g
|
|
Type
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reactant
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|
Smiles
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COC1=CC=C(CN2C3=C(C4=C(C(C2=O)=NO)C=CC=C4)C=CC=C3)C=C1
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Name
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|
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Quantity
|
150 mL
|
|
Type
|
solvent
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Smiles
|
CO
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Step Two
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Name
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|
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Quantity
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1.08 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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|
Details
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the system was stirred under 10 bar H2 at 50° C. for 18 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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the reaction mixture was filtered
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ADDITION
|
Type
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ADDITION
|
|
Details
|
water (150 mL) was added
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
methanol was removed under reduced pressure
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
The aqueous phase was extracted with EtOAc (50.0 mL)
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WASH
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Type
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WASH
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|
Details
|
the organic phase was washed with water (50.0 mL)
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the aqueous phases were extracted separately with the same portion of EtOAc (30.0 mL)
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ADDITION
|
Type
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ADDITION
|
|
Details
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Dichloromethane (100.0 mL) was added to the combined aqueous phases and aqueous NaOH 0.9 M (65.5 mL)
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ADDITION
|
Type
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ADDITION
|
|
Details
|
was added slowly
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STIRRING
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Type
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STIRRING
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|
Details
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After 10 minutes of stirring
|
|
Duration
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10 min
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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the phases were separated
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the aqueous phase was extracted with dichloromethane (50.0 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic phases were dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
18 h |
|
Name
|
|
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Type
|
product
|
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Smiles
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NC1C2=C(C3=C(N(C1=O)CC1=CC=C(C=C1)OC)C=CC=C3)C=CC=C2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9.7 g | |
| YIELD: PERCENTYIELD | 91% | |
| YIELD: CALCULATEDPERCENTYIELD | 92.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
